BENGHE Methodological & Application

Check Availability & Pricing

Picrasidine M: Uncharted Territory in Cell
Signaling Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picrasidine M

Cat. No.: B1677792

Despite a comprehensive search of available scientific literature, there is currently no specific
information regarding the use of Picrasidine M as a tool compound in cell signaling research.
While other alkaloids isolated from the Picrasma genus, such as Picrasidine G, J, and S, have
been studied for their effects on various signaling pathways, Picrasidine M remains an
uncharacterized molecule in this context.

Alkaloids derived from Picrasma quassioides have demonstrated a range of biological
activities, including anti-inflammatory and anti-cancer effects. These activities are often
attributed to their modulation of key signaling cascades within the cell. For instance, studies on
related Picrasidine compounds have implicated their involvement in pathways such as NF-kB,
MAPK, and ERK.

The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is
a crucial regulator of the immune response and inflammation.[1][2] Dysregulation of this
pathway is linked to numerous inflammatory diseases.[3][4] Several natural compounds have
been shown to modulate NF-kB signaling, making it a prominent target for drug discovery.[5]

Similarly, the MAPK (mitogen-activated protein kinase) and ERK (extracellular signal-regulated
kinase) pathways are fundamental in regulating cell proliferation, differentiation, and survival.[6]
[7] The ability of certain Picrasidine alkaloids to influence these pathways has made them
subjects of interest in cancer research.[6][7]

Furthermore, recent research has highlighted the role of other Picrasidine compounds, like
Picrasidine S, in modulating immune responses through the cGAS-IFN-I pathway, suggesting
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potential applications as vaccine adjuvants.[8]

While the existing body of research on Picrasidine alkaloids provides a foundation for
understanding their potential as modulators of cell signaling, the specific activities of
Picrasidine M are yet to be elucidated. Without experimental data on its mechanism of action,
target proteins, or effects on cellular processes, it is not possible to provide detailed application
notes, experimental protocols, or quantitative data summaries for this particular compound.

Future research is required to isolate and characterize Picrasidine M and to investigate its
potential interactions with cellular signaling pathways. Such studies would be essential to
determine if Picrasidine M holds similar promise to its chemical relatives as a valuable tool for
researchers, scientists, and drug development professionals. Until such data becomes
available, the role of Picrasidine M in the vast landscape of cell signaling remains an open
guestion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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